2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine

• Molecular Formula: C27H22ClN5
• Molecular Weight: 451.9 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-3,4-diphenyl-7-pyrrolidin-1-ylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C27H22ClN5/c28-21-14-9-15-22(18-21)33-26(20-12-5-2-6-13-20)23-24(19-10-3-1-4-11-19)29-30-27(25(23)31-33)32-16-7-8-17-32/h1-6,9-15,18H,7-8,16-17H2
• InChI Key: NXGMQSXNSQBPBR-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=NN=C(C3=C(N(N=C32)C4=CC(=CC=C4)Cl)C5=CC=CC=C5)C6=CC=CC=C6

Description

2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine is a chemical compound that belongs to the class of pyrazolopyridazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry, particularly in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine involves the inhibition of various signaling pathways involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of several kinases, including epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and platelet-derived growth factor receptor (PDGFR). Additionally, it has been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine have been extensively studied. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, it has been reported to possess anti-inflammatory, antiviral, and antibacterial activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine in lab experiments include its high potency and selectivity against cancer cells, as well as its ability to inhibit multiple signaling pathways involved in cancer progression. However, the limitations of using this compound include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

Several future directions for the research on 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine can be identified. These include the development of more efficient synthesis methods to produce the compound in larger quantities, the evaluation of its efficacy in animal models, and the identification of potential drug targets for combination therapy. Additionally, the investigation of its potential applications in other diseases, such as viral infections and autoimmune disorders, can also be explored.

Synthesis Methods

The synthesis of 2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine involves the reaction of 3-chloroaniline with 2,3-diphenylacrylonitrile in the presence of a catalyst. The resulting intermediate is then treated with pyrrolidine and ammonium acetate to obtain the final product. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

2-(3-chlorophenyl)-3,4-diphenyl-7-(1-pyrrolidinyl)-2H-pyrazolo[3,4-d]pyridazine has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to possess anti-inflammatory, antiviral, and antibacterial properties.